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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224 Get Quote

Aurantiol, a key aroma chemical in the fragrance industry, is prized for its persistent and

radiant orange blossom scent. This technical guide provides an in-depth analysis of its

chemical identity, properties, and synthesis, tailored for researchers, scientists, and

professionals in drug development and chemical synthesis.

Chemical Identity: IUPAC Name and Synonyms
The compound commonly known as Aurantiol is chemically designated by the International

Union of Pure and Applied Chemistry (IUPAC) as methyl 2-[(7-hydroxy-3,7-

dimethyloctylidene)amino]benzoate.[1][2][3] It is also widely recognized by its CAS number, 89-

43-0.[1][4][5]

Due to its extensive use in the flavor and fragrance industry, Aurantiol is known by a variety of

trade names and synonyms. These include:

Hydroxycitronellal methyl anthranilate Schiff Base[4]

Aurantiol Base[4]

Auralva®[5][6]

Auranthesin[5][6]

Aurantha[5][6]
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Aurantia[5][6]

Aurantine[1][5][6]

Aurantion[1][5][6]

Aurantium[1][2][5]

Methyl N-3,7-dimethyl-7-hydroxyoctylideneanthranilate[1][5]

Orangeol[5]

Orantha-L-super[5]

Floxyl®[5]

Physicochemical Properties
A summary of the key physicochemical properties of Aurantiol is presented in the table below,

providing a consolidated source of quantitative data.

Property Value

Molecular Formula C₁₈H₂₇NO₃[1][5][7]

Molecular Weight 305.42 g/mol [5][7][8]

Appearance
Orange liquid[5] / Pale yellow to amber viscous

liquid[9]

Density 0.9 g/mL[5]

Refractive Index @20°C 1.540 - 1.552[5]

Vapor Pressure @20°C 0.003 mmHg[5]

Flash Point 140°C (284°F)[5]

Boiling Point 162°C (323.6°F)[5]

Log P 4.8[5]
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Synthesis of Aurantiol
Aurantiol is a Schiff base, a class of compounds formed from the condensation reaction

between a primary amine and an aldehyde or ketone. Specifically, it is synthesized through the

reaction of Hydroxycitronellal (an aldehyde) and Methyl Anthranilate (a primary amine).[4][5]

This reaction produces an imine and water as a byproduct.[7][8]

The general chemical equation for the synthesis of Aurantiol is:

Hydroxycitronellal + Methyl Anthranilate → Aurantiol + Water

This reaction is a cornerstone in the production of this valuable fragrance ingredient. The

resulting Schiff base is noted for being less volatile and more tenacious than its parent

components, contributing to its excellent fixative properties in fragrance formulations.[9]

Experimental Protocol: Synthesis by Simple
Condensation
The following protocol outlines a general method for the synthesis of Aurantiol based on

literature descriptions of simple condensation techniques.[7][8]

Materials:

Hydroxycitronellal

Methyl Anthranilate

Procedure:

Combine equimolar amounts of Hydroxycitronellal and Methyl Anthranilate in a suitable

reaction vessel.

The reaction can be carried out via simple condensation at an elevated temperature, for

instance, around 90 ± 5 °C or up to 110 °C.[7]

The reaction time can be varied to optimize the yield and purity of the product, with studies

suggesting optimal times between 30 to 60 minutes.[7]
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The progress of the reaction can be monitored by observing physical properties such as

refractive index and density.[8]

Upon completion, the water formed as a byproduct should be removed to yield the final

Aurantiol product. Poor dehydration can result in a cloudy product of inferior quality.[3]

It is important to note that variations of this protocol exist, including the use of reflux techniques

and acid catalysts to facilitate the reaction.[8]

Visualizing the Synthesis Pathway
The following diagram, generated using the DOT language, illustrates the condensation

reaction for the synthesis of Aurantiol.

Hydroxycitronellal
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+ Condensation
Reaction

Methyl Anthranilate
(Primary Amine)
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(Schiff Base)

+

Water

Click to download full resolution via product page

Caption: Synthesis of Aurantiol via condensation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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